4-Bromo-2-ethoxyaniline
Overview
Description
4-Bromo-2-ethoxyaniline is a chemical compound with the molecular formula C8H10BrNO . It has a molecular weight of 216.08 . The compound contains a total of 21 bonds, including 11 non-H bonds, 6 multiple bonds, 2 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), and 1 ether (aromatic) .
Molecular Structure Analysis
The molecular structure of this compound includes a six-membered aromatic ring, a primary aromatic amine, and an aromatic ether . The compound’s IUPAC Standard InChI isInChI=1S/C8H10BrN/c1-2-6-5-7 (9)3-4-8 (6)10/h3-5H,2,10H2,1H3
. Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available resources, anilines in general can undergo a variety of reactions, including reactions with secondary amines, primary amines, and ammonia equivalents .Physical And Chemical Properties Analysis
This compound has a molecular weight of 200.076 . More detailed physical and chemical properties are not available in the retrieved resources.Scientific Research Applications
Spectroscopic and Structural Characterization
- A compound closely related to 4-Bromo-2-ethoxyaniline was synthesized and characterized through spectroscopic (FT-IR and UV–Vis) and X-ray diffraction techniques. This study explored the compound's molecular structure, electrostatic potential, and interactions with DNA bases, highlighting its potential in materials science and biochemistry (Demircioğlu et al., 2019).
Crystal Structure Analysis
- Research on the crystal structures of 4-phenoxyanilines, including derivatives similar to this compound, demonstrated the supramolecular equivalence of ethynyl, chloro, bromo, and iodo groups. This study aids in understanding conditional isomorphism and the structural properties of such compounds, which can be applied in designing new materials and pharmaceuticals (Dey & Desiraju, 2004).
Safety and Hazards
4-Bromo-2-ethoxyaniline is classified as a hazardous chemical. It is toxic in contact with skin, causes skin irritation, and may cause serious eye irritation. It may also cause damage to organs through prolonged or repeated exposure .
Relevant Papers The relevant papers for this compound are not specified in the available resources .
Mechanism of Action
Target of Action
It is known that anilines, the class of compounds to which 4-bromo-2-ethoxyaniline belongs, often interact with various enzymes and receptors in the body .
Mode of Action
The exact mode of action of this compound is not well-documented. Anilines typically act through their ability to donate and accept protons, owing to the presence of the amino group. This property allows them to interact with various biological targets .
Biochemical Pathways
Anilines are known to be involved in various biochemical reactions, including those in the liver where they can be metabolized to produce reactive species .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound are not well-studied. As a small molecule, it is expected to be absorbed in the gastrointestinal tract following oral administration. It is likely distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .
Result of Action
Anilines can cause a variety of effects at the cellular level, often involving oxidative stress and potential cytotoxicity .
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of this compound. For instance, its stability may be affected by light, as suggested by the recommendation to store it in a dark place .
properties
IUPAC Name |
4-bromo-2-ethoxyaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5H,2,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRYQWMDMRFFGRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80574057 | |
Record name | 4-Bromo-2-ethoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80574057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57279-73-9 | |
Record name | 4-Bromo-2-ethoxybenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57279-73-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-ethoxyaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80574057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-2-ethoxyaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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